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Compound of Interest

Compound Name: 4-Methoxy-3-nitrobenzaldehyde

Cat. No.: B1298851 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide offers a detailed overview of the solubility characteristics of 4-Methoxy-3-
nitrobenzaldehyde (CAS No: 31680-08-7), a key intermediate in various synthetic

applications. While quantitative solubility data is not extensively available in published

literature, this document compiles qualitative information inferred from synthesis and

crystallization studies and provides a standardized experimental protocol for researchers to

determine precise solubility values.

Physicochemical Properties
A foundational understanding of the physicochemical properties of 4-Methoxy-3-
nitrobenzaldehyde is essential for its application.

Property Value Reference

Molecular Formula C₈H₇NO₄ [1]

Molecular Weight 181.15 g/mol [1][2]

Melting Point 97-100 °C

Appearance
White to pale cream or pale

yellow powder
[3][4]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1298851?utm_src=pdf-interest
https://www.benchchem.com/product/b1298851?utm_src=pdf-body
https://www.benchchem.com/product/b1298851?utm_src=pdf-body
https://www.benchchem.com/product/b1298851?utm_src=pdf-body
https://www.benchchem.com/product/b1298851?utm_src=pdf-body
https://www.scbt.com/p/4-methoxy-3-nitrobenzaldehyde-31680-08-7
https://www.scbt.com/p/4-methoxy-3-nitrobenzaldehyde-31680-08-7
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methoxy-3-nitrobenzaldehyde
https://www.thermofisher.com/order/catalog/product/A17081.06
https://www.solubilityofthings.com/4-nitrobenzaldehyde
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1298851?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Qualitative Solubility in Common Solvents
Quantitative solubility data for 4-Methoxy-3-nitrobenzaldehyde is not readily available in the

public domain. However, its utility as a reactant and its purification by crystallization imply

solubility in several common organic solvents. The following table summarizes these qualitative

findings from various experimental contexts.

Solvent Solubility Indication Context of Use

Ethanol Soluble

Used as a solvent for

crystallization, from which one

polymorphic form can be

obtained.[5]

2-Butanone Soluble

Employed as a crystallization

solvent, capable of producing

a different polymorph of the

compound.[5]

N,N-Dimethylformamide (DMF) Soluble

Utilized as a reaction solvent

for the synthesis of a

structurally related compound,

indicating it is a suitable

solvent for this class of

molecules.[6]

Ethyl Acetate Soluble

Used as an extraction solvent

during the workup phase of a

synthesis, implying good

solubility.[6]

Dichloromethane (DCM) Soluble

Served as a solvent for a

chemical reaction involving a

related methoxy-

nitrobenzaldehyde derivative.

[6]

This information suggests that 4-Methoxy-3-nitrobenzaldehyde exhibits solubility in a range

of polar aprotic and polar protic solvents. For applications requiring precise concentrations,
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experimental determination of solubility is recommended.

Experimental Protocol for Solubility Determination
The following section details a standardized experimental protocol for determining the solubility

of 4-Methoxy-3-nitrobenzaldehyde in a given solvent using the reliable isothermal equilibrium

shake-flask method. This methodology is adapted from standard practices for similar small

molecules.

Objective
To determine the equilibrium solubility of 4-Methoxy-3-nitrobenzaldehyde in a selected

organic solvent at a constant, specified temperature.

Materials and Equipment
4-Methoxy-3-nitrobenzaldehyde (analytical grade, >98% purity)

Selected solvent (HPLC grade)

Analytical balance (±0.0001 g)

Constant temperature orbital shaker or water bath

Calibrated thermometer or temperature probe

Screw-capped vials (e.g., 20 mL glass vials)

Volumetric flasks and pipettes (Class A)

Syringes and syringe filters (e.g., 0.22 µm PTFE or nylon, solvent-dependent)

High-Performance Liquid Chromatography (HPLC) system with a UV detector or a calibrated

UV-Vis spectrophotometer

Procedure
Preparation of Standard Solutions: Prepare a series of standard solutions of 4-Methoxy-3-
nitrobenzaldehyde in the chosen solvent at known concentrations. These will be used to
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generate a calibration curve for analysis.

Preparation of Saturated Solution: Add an excess amount of 4-Methoxy-3-
nitrobenzaldehyde to a screw-capped vial containing a known volume or mass of the

solvent. The presence of excess solid is critical to ensure that equilibrium with the solid

phase is achieved.

Equilibration: Tightly seal the vials to prevent solvent evaporation. Place the vials in the

constant temperature shaker bath set to the desired temperature (e.g., 25 °C, 37 °C). Allow

the mixture to equilibrate for a sufficient period (typically 24-72 hours) to ensure the solution

is fully saturated. The equilibration time should be determined empirically by taking

measurements at different time points (e.g., 24, 48, and 72 hours) until the concentration

remains constant.

Sample Withdrawal and Filtration: After equilibration, allow the vials to stand undisturbed at

the experimental temperature for at least 2 hours to let the excess solid settle. Carefully

withdraw a known volume of the clear supernatant using a pipette pre-warmed to the

experimental temperature to prevent premature crystallization. Immediately filter the

collected supernatant through a syringe filter into a pre-weighed volumetric flask. This step is

crucial to remove any undissolved microparticles.

Dilution and Analysis: Determine the mass of the collected filtrate. Dilute the filtrate with the

same solvent to a known volume to bring the concentration within the linear range of the

analytical calibration curve. Analyze the concentration of 4-Methoxy-3-nitrobenzaldehyde
in the diluted solution using the calibrated HPLC-UV or UV-Vis method.

Calculation
The solubility (S) can be calculated using the following formula:

S = (C × DF × V) / m

Where:

C is the concentration of the diluted solution determined from the calibration curve (in

mg/mL).
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DF is the dilution factor.

V is the initial volume of the filtrate before dilution (in mL).

m is the mass of the filtrate (in g).

The result is typically expressed in mg/g of solvent or can be converted to other units such as

mol/L.

Visualization of Experimental Workflow
The following diagram illustrates the logical flow of the isothermal shake-flask method for

determining solubility.
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Workflow for Solubility Determination
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Caption: Isothermal shake-flask experimental workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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